2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetonitrile

• IUPAC Name: 2-(5-ethoxy-1-methyl-2,4-dioxopyrido[2,3-d]pyrimidin-3-yl)acetonitrile
• InChI: InChI=1S/C12H12N4O3/c1-3-19-8-4-6-14-10-9(8)11(17)16(7-5-13)12(18)15(10)2/h4,6H,3,7H2,1-2H3
• InChI Key: HUVCAGOEJHOLGX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=NC=C1)N(C(=O)N(C2=O)CC#N)C
• Molecular Formula: C12H12N4O3
• Molecular Weight: 260.25 g/mol

Description

2-(5-ethoxy-1-methyl-2,4-dioxo-1,2-dihydropyrido[2,3-d]pyrimidin-3(4H)-yl)acetonitrile is a useful research compound. Its molecular formula is C12H12N4O3 and its molecular weight is 260.253. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Iminopyrimidinones and Pyrimidinediones : The compound has been used in the synthesis of 2-imino-7-methyl-2,3-dihydroimidazo[1,2-a]-pyrimidin-5(1H)-ones, which can further be converted to imidazo[1,2-a]pyrimidine-2,5-[1H,3H]-diones under certain conditions (Jakubkienė et al., 2008).

• Formation of Hydrogen-Bonded Structures : Studies have shown the formation of hydrogen-bonded dimers and chains with similar compounds, indicating potential applications in crystal engineering and molecular recognition studies (Trilleras et al., 2008).

Biological Activities

• Antiviral Activities : Derivatives of this compound have been investigated for their antiviral properties, particularly against the hepatitis B virus, showing moderate to high activities (El‐Sayed et al., 2009).

• Antimalarial and Cytotoxic Activities : Some derivatives have been prepared to investigate their cytotoxicity and antimalarial activities, showing promising results in certain cases (Charris et al., 2000).

Materials and Polymer Science

• Condensation Polymerizations : This compound and its derivatives have been used in the synthesis of oligoesters, which are useful in materials science, particularly in polymer chemistry (Hattori et al., 1978).

Photochemical Studies

• Photokinetics in Solvents : Research has shown the strong impact of solvents on the photokinetics of related pyrimidinone compounds, which is crucial for understanding their behavior in various environments (Ryseck et al., 2013).